molecular formula C26H22N4O4 B2721029 1-((3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)-3-(4-methylbenzyl)quinazoline-2,4(1H,3H)-dione CAS No. 1207002-66-1

1-((3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)-3-(4-methylbenzyl)quinazoline-2,4(1H,3H)-dione

Cat. No. B2721029
M. Wt: 454.486
InChI Key: BDEKRJJJCBZHES-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-((3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)-3-(4-methylbenzyl)quinazoline-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C26H22N4O4 and its molecular weight is 454.486. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research indicates that compounds containing 1,2,4-oxadiazole and quinazoline-2,4-dione structures are synthesized for their promising biological activities. For instance, novel bioactive 1,2,4-oxadiazole natural product analogs have been synthesized, showcasing antitumor activity against a panel of cell lines, with significant potency observed in certain compounds Maftei et al., 2013. This underscores the potential of such compounds in the development of new therapeutic agents.

Antimicrobial and Antitumor Activities

Compounds with quinazoline-2,4-dione structures have been evaluated for their antimicrobial and antitumor activities. For example, N-heterocyclic carbene–silver(I) acetate complexes derived from 4,5-ditolyl-imidazole demonstrated preliminary in vitro antibacterial activity and were tested for cytotoxicity against human cancer cell lines, highlighting their potential as antimicrobial and anticancer agents Hackenberg et al., 2013.

Herbicidal Evaluation

Triketone-containing quinazoline-2,4-dione derivatives have been synthesized and evaluated for their herbicidal activity. Some compounds exhibited better or excellent herbicidal activity against broadleaf and monocotyledonous weeds, suggesting the utility of these structures in agricultural applications Wang et al., 2014.

Synthetic Methodologies

Efficient synthetic methodologies have been developed for the construction of quinazoline-2,4-dione derivatives. For instance, a one-pot synthesis of quinazoline-2,4-diones was achieved using 4-dimethylaminopyridine (DMAP) by metal-free catalysis, demonstrating the versatility of these methodologies in producing structurally complex and biologically significant compounds Chen et al., 2020.

properties

IUPAC Name

1-[[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]-3-[(4-methylphenyl)methyl]quinazoline-2,4-dione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C26H22N4O4/c1-17-11-13-18(14-12-17)15-30-25(31)19-7-3-5-9-21(19)29(26(30)32)16-23-27-24(28-34-23)20-8-4-6-10-22(20)33-2/h3-14H,15-16H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BDEKRJJJCBZHES-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)CN2C(=O)C3=CC=CC=C3N(C2=O)CC4=NC(=NO4)C5=CC=CC=C5OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C26H22N4O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

454.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-((3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)-3-(4-methylbenzyl)quinazoline-2,4(1H,3H)-dione

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